(E)-2-(2-((3-methyl-1-phenyl-5-(piperidin-1-yl)-1H-pyrazol-4-yl)methylene)hydrazinyl)-5-(trifluoromethyl)pyridine

• IUPAC Name: N-[(E)-(3-methyl-1-phenyl-5-piperidin-1-ylpyrazol-4-yl)methylideneamino]-5-(trifluoromethyl)pyridin-2-amine
• InChI: InChI=1S/C22H23F3N6/c1-16-19(15-27-28-20-11-10-17(14-26-20)22(23,24)25)21(30-12-6-3-7-13-30)31(29-16)18-8-4-2-5-9-18/h2,4-5,8-11,14-15H,3,6-7,12-13H2,1H3,(H,26,28)/b27-15+
• InChI Key: AKJZKLKZGKQJGI-JFLMPSFJSA-N
• Canonical SMILES: CC1=NN(C(=C1C=NNC2=NC=C(C=C2)C(F)(F)F)N3CCCCC3)C4=CC=CC=C4
• Isomeric SMILES: CC1=NN(C(=C1/C=N/NC2=NC=C(C=C2)C(F)(F)F)N3CCCCC3)C4=CC=CC=C4
• Molecular Formula: C22H23F3N6
• Molecular Weight: 428.5 g/mol

Description

(E)-2-(2-((3-methyl-1-phenyl-5-(piperidin-1-yl)-1H-pyrazol-4-yl)methylene)hydrazinyl)-5-(trifluoromethyl)pyridine is a useful research compound. Its molecular formula is C22H23F3N6 and its molecular weight is 428.463. The purity is usually 95%.
BenchChem offers high-quality (E)-2-(2-((3-methyl-1-phenyl-5-(piperidin-1-yl)-1H-pyrazol-4-yl)methylene)hydrazinyl)-5-(trifluoromethyl)pyridine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-2-(2-((3-methyl-1-phenyl-5-(piperidin-1-yl)-1H-pyrazol-4-yl)methylene)hydrazinyl)-5-(trifluoromethyl)pyridine including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Tautomerism and Structural Transformation

Studies on similar aza heterocycles have explored their tautomerism and structural transformations. For instance, compounds exhibiting zwitterionic structures with protons localized on nitrogen atoms and negative charge delocalized over pyrazololate fragments have been studied. These compounds are stable in crystal form but unstable in solution, leading to complex mixtures upon attempts for purification or recrystallization. This highlights the complexity and reactivity of such compounds under different conditions, providing insights into their potential applications in developing new materials or in synthetic chemistry for pharmaceuticals (Gubaidullin et al., 2014).

Synthesis and Molecular Docking

Another area of research has been the synthesis and molecular docking studies of novel pyridine and fused pyridine derivatives. These compounds, including hybrids and derivatives, have been prepared and subjected to in silico molecular docking screenings towards specific proteins, revealing their potential as antimicrobial and antioxidant agents. This suggests the compound could be a precursor or a part of novel therapeutic agents, given its structural similarities to the studied compounds (Flefel et al., 2018).

Photoswitching and Optical Properties

Furthermore, compounds incorporating pyrazole and piperidine groups have been investigated for their photoswitching capabilities with visible light, making them suitable for applications in materials science, particularly in developing light-responsive materials. The red-shifted absorption maxima and increased molar absorption coefficients highlight their potential in optical applications, including organic electronics and smart materials (Simke et al., 2021).